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Compound of Interest

Compound Name: Secolongifolenediol

CAS No.: 53587-37-4

Cat. No.: B1163385

Get Quote

Part 1: Executive Summary & Core Directive
Secolongifolenediol (C₁₅H₂₆O₂) is a sesquiterpenoid diol, typically encountered as a

fermentation metabolite or synthetic intermediate. Due to its niche status in research, specific

commercial Safety Data Sheets (SDS) are often generic.

Operational Directive: In the absence of specific acute toxicity data, treat Secolongifolenediol
as a Hazardous Organic Substance. It must not be disposed of down the drain or in regular

trash.

Primary Disposal Path:

Solid Waste: Segregate into "Solid Organic Waste" for high-temperature incineration.

Liquid Waste: If dissolved, segregate based on the solvent (e.g., Non-Halogenated Organic).

Part 2: Chemical Profile & Hazard Assessment
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Before disposal, verification of the chemical state is required to select the correct waste stream.

[1]

Property Data Operational Implication

Chemical Name Secolongifolenediol Labeling Requirement

CAS Number 53587-37-4 Essential for Waste Manifest

Molecular Formula C₁₅H₂₆O₂ Organic classification

Physical State Solid (Powder)
Dust control required during

transfer

Solubility Soluble in Methanol, DMSO
May be found in liquid waste

streams

Combustibility Combustible Organic Solid Keep away from oxidizers

RCRA Status Not specifically listed (P/U list)

Default: Regulated as

"Characteristic Waste"

(Ignitable/Toxic) until tested

Expert Insight: The "Unknown Toxicity" Protocol
As a Senior Scientist, I advise applying the Precautionary Principle. While terpenoids are

generally low in acute toxicity compared to heavy metals, they can exhibit aquatic toxicity.

Therefore, we strictly prohibit drain disposal to prevent environmental bioaccumulation.

Part 3: Pre-Disposal Protocol (Segregation &
Packaging)
Effective disposal begins at the bench. Mixing incompatible waste streams is the most common

cause of laboratory accidents during waste transport.

Waste Characterization
Determine if your waste is Pure Solid or Solution.

Scenario A (Pure Solid): Expired or excess powder.
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Scenario B (Solution): Reaction mixtures or stock solutions (e.g., in DMSO or Methanol).

Container Selection
Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk.

Liquids: Use a standard solvent waste carboy (HDPE or Safety Can). Ensure the cap has a

chemically resistant liner (PTFE).

Labeling Requirements
Every container must have a hazardous waste tag containing:

Full Chemical Name: Secolongifolenediol (No abbreviations like "SLD").

Hazards: Check "Toxic" and "Irritant" (Standard precaution).

Part 4: Step-by-Step Disposal Procedures
Workflow 1: Solid Waste (Pure Substance)

PPE: Wear nitrile gloves, lab coat, and safety glasses. If handling large quantities (>10g) of

fine powder, use a dust mask or work in a fume hood.

Transfer: Carefully transfer the solid into the Solid Organic Waste container.

Decontamination: Wipe the exterior of the stock bottle with a solvent-dampened wipe

(ethanol/methanol) before disposal.

Secondary Waste: Place the contaminated wipe and the empty stock bottle into the solid

waste container.

Seal: Screw the lid down tightly. Do not leave the container open in the hood.

Workflow 2: Liquid Waste (Solutions)
Identify Solvent: The disposal path is dictated by the solvent, not the solute

(Secolongifolenediol).
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Example: If dissolved in Methanol

Flammable Non-Halogenated Waste.

Example: If dissolved in Dichloromethane

Halogenated Waste.

Pour: Decant the solution into the appropriate carboy using a funnel to prevent spills.

Log: Record the addition on the carboy’s log sheet. Write "Secolongifolenediol (<1%)" to

indicate the contaminant.

Workflow 3: Contaminated Sharps & Glassware
Syringes/Needles: Dispose of immediately in a Red Sharps Container. Do not recap.

Broken Vials: Place in a puncture-resistant "Broken Glass" box. If heavily contaminated with

Secolongifolenediol, seal the glass in a Ziploc bag before placing it in the box to prevent

dust release.

Part 5: Visualization & Logic Flows
Diagram 1: Waste Stream Decision Matrix
This logic flow ensures you select the correct regulatory path for disposal.
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Figure 1: Decision matrix for segregating Secolongifolenediol waste streams based on

physical state and solvent compatibility.

Diagram 2: Emergency Spill Response Protocol
Immediate actions to take if Secolongifolenediol is spilled in the laboratory.
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Spill Detected Assess Volume & Hazard
(Is it > 100g?)

Minor Spill (<100g)No

Major Spill (>100g)

Yes

Don PPE:
Gloves, Goggles, Lab Coat

Evacuate Area &
Call EHS

Containment:
Cover with absorbent pads

or damp paper towels

Cleanup:
Scoop into bag/jar.
Do not create dust.

Disposal:
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing minor laboratory spills of Secolongifolenediol.

Part 6: Regulatory Compliance & Safety Data
Spill Response Kit Requirements
Ensure your lab is equipped with the following before handling this substance:

Absorbent Material: Vermiculite or commercial chemical spill pads.

Neutralizer: Not required (Secolongifolenediol is neutral).

Solvent: Ethanol or Isopropanol (for final surface cleaning).

Regulatory Codes (USA - EPA/RCRA)
While Secolongifolenediol is not a P-listed or U-listed waste, it is regulated under the "Cradle-

to-Grave" liability of the Resource Conservation and Recovery Act (RCRA).

Waste Code: Assign D001 (Ignitable) if mixed with flammable solvents.

Generator Status: Ensure your lab's Satellite Accumulation Area (SAA) limits (usually 55

gallons) are not exceeded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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